Cas no 1805277-23-9 (2,6-Bis(trifluoromethyl)-3-bromobenzyl alcohol)

• Product Name: 2,6-Bis(trifluoromethyl)-3-bromobenzyl alcohol
• CAS No: 1805277-23-9
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4963613
• Update Time: 2023-08-23

2,6-Bis(trifluoromethyl)-3-bromobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-bromobenzyl alcohol

• Inchi： 1S/C9H5BrF6O/c10-6-2-1-5(8(11,12)13)4(3-17)7(6)9(14,15)16/h1-2,17H,3H2
• InChI Key： GZRJWLLEUVOVGO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C(CO)=C1C(F)(F)F

Computed Properties

• Exact Mass: 321.943
• Monoisotopic Mass: 321.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2